3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole
Overview
Description
3-Bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole (BMSP) is a synthetic pyrazole molecule that has been studied for its potential applications in medicinal chemistry and chemical biology. This molecule has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been studied for its potential to act as a modulator of the immune system and as a potential therapeutic agent for a variety of diseases.
Scientific Research Applications
3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole has been studied for its potential applications in medicinal chemistry and chemical biology. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been studied for its potential to act as a modulator of the immune system and as a potential therapeutic agent for a variety of diseases. 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole has also been studied for its potential use as a drug delivery system, as it can be used to target specific cells and tissues.
Mechanism of Action
The exact mechanism of action of 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole is not yet fully understood. However, it is believed that the molecule binds to and modulates a variety of cellular targets, including enzymes, receptors, and transporters. It is thought to interact with these targets in a variety of ways, including by inhibiting the activity of enzymes, blocking the binding of ligands to receptors, and modulating the activity of transporters.
Biochemical and Physiological Effects
3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been found to modulate the immune system, reduce inflammation, and act as an antioxidant. In addition, it has been found to reduce the levels of certain hormones, such as cortisol and adrenaline, and to reduce the levels of certain cytokines, such as interleukin-6 and tumor necrosis factor-alpha.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole in laboratory experiments is its low toxicity, which makes it a safe and effective reagent for use in a variety of experiments. It is also relatively stable, which makes it a suitable reagent for use in long-term experiments. However, 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole has a relatively low solubility in water, which can limit its use in certain experiments. In addition, it can be difficult to obtain in large quantities, which can also limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for research into 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole. One potential direction is to further investigate the mechanism of action of 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole and to identify additional targets that it may interact with. Another potential direction is to explore the potential applications of 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole in drug delivery systems. Additionally, further research could be conducted into the potential therapeutic applications of 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole, such as its potential use as an anti-inflammatory, anti-bacterial, or anti-cancer agent. Finally, further research could be conducted into the potential toxicity of 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole, as well as its potential interactions with other drugs.
Synthesis Methods
3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole can be synthesized from a variety of starting materials, including nitromethane, methylsulfanylmethane, and bromoacetone. The synthesis is typically performed using a three-step process, which involves the formation of an intermediate, the formation of the pyrazole ring, and the final deprotection step. The first step involves the formation of an intermediate by reacting nitromethane with methylsulfanylmethane in the presence of a base. The second step involves the formation of the pyrazole ring by reacting the intermediate with bromoacetone in the presence of a base. The final step involves the deprotection of the pyrazole ring by reacting it with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole involves the reaction of 3-bromo-1-methyl-5-nitropyrazole with sodium hydrosulfide followed by reduction with iron powder.", "Starting Materials": [ "3-bromo-1-methyl-5-nitropyrazole", "sodium hydrosulfide", "iron powder" ], "Reaction": [ "Step 1: Dissolve 3-bromo-1-methyl-5-nitropyrazole in a mixture of water and ethanol.", "Step 2: Add sodium hydrosulfide to the reaction mixture and stir for several hours at room temperature.", "Step 3: Filter the reaction mixture to remove any insoluble impurities.", "Step 4: Add iron powder to the filtrate and heat the mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter off any insoluble impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization from a suitable solvent." ] } | |
CAS RN |
1784539-01-0 |
Product Name |
3-bromo-1-methyl-5-(methylsulfanyl)-1H-pyrazole |
Molecular Formula |
C5H7BrN2S |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
